molecular formula C11H10BrNO3 B8287294 4-(4-Bromo-3,5-dimethoxyphenyl)oxazole

4-(4-Bromo-3,5-dimethoxyphenyl)oxazole

Cat. No.: B8287294
M. Wt: 284.11 g/mol
InChI Key: YZVPNFQTHCNORA-UHFFFAOYSA-N
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Description

4-(4-Bromo-3,5-dimethoxyphenyl)oxazole is a useful research compound. Its molecular formula is C11H10BrNO3 and its molecular weight is 284.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10BrNO3

Molecular Weight

284.11 g/mol

IUPAC Name

4-(4-bromo-3,5-dimethoxyphenyl)-1,3-oxazole

InChI

InChI=1S/C11H10BrNO3/c1-14-9-3-7(8-5-16-6-13-8)4-10(15-2)11(9)12/h3-6H,1-2H3

InChI Key

YZVPNFQTHCNORA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1Br)OC)C2=COC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-bromo-1-(4-bromo-3,5-dimethoxyphenyl)ethanone (0.8 g, 0.96 mmol) in formamide (7 mL) in an oven-dried flask under argon was heated at 100° C. for 10 hours then 110° C. for 5 hours. After cooling to room temp, EtOAc and saturated aqueous NaHCO3 were carefully added and the mixture was stirred for 15 minutes. It was then extracted with EtOAc twice and the combined organics were washed with H2O and brine, dried over Na2SO4 and concentrated. Purification by chromatography (20-40% EtOAc-hexanes) provided 4-(4-bromo-3,5-dimethoxyphenyl)oxazole as a yellow solid (0.387 g, 58% yield).
Name
2-bromo-1-(4-bromo-3,5-dimethoxyphenyl)ethanone
Quantity
0.8 g
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reactant
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
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